![molecular formula C13H11BrIN3O3 B6023236 2-(4-imino-1(4H)-pyridinyl)-1-(4-iodo-3-nitrophenyl)ethanone hydrobromide](/img/structure/B6023236.png)
2-(4-imino-1(4H)-pyridinyl)-1-(4-iodo-3-nitrophenyl)ethanone hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-imino-1(4H)-pyridinyl)-1-(4-iodo-3-nitrophenyl)ethanone hydrobromide is a chemical compound with potential applications in scientific research. This compound is also known as INPI-1 and has been synthesized using a specific method. The purpose of
Mechanism of Action
The mechanism of action of 2-(4-imino-1(4H)-pyridinyl)-1-(4-iodo-3-nitrophenyl)ethanone hydrobromide is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in cancer cell growth and survival. This compound has also been found to activate the p53 pathway, which is a tumor suppressor pathway that can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects on cancer cells. It has been found to inhibit the activity of certain enzymes involved in cancer cell growth and survival, such as topoisomerase II and protein kinase C. This compound has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-imino-1(4H)-pyridinyl)-1-(4-iodo-3-nitrophenyl)ethanone hydrobromide in lab experiments is its potential to inhibit the growth of cancer cells. This compound has been shown to have a high potency against various cancer cell lines. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the toxicity profile of this compound and its potential side effects.
Future Directions
There are several future directions for the research on 2-(4-imino-1(4H)-pyridinyl)-1-(4-iodo-3-nitrophenyl)ethanone hydrobromide. One direction is to further investigate the mechanism of action of this compound and its potential targets in cancer cells. Another direction is to optimize the synthesis method to produce higher yields of the compound with better purity. Additionally, studies are needed to determine the toxicity profile of this compound and its potential side effects in vivo. Finally, there is potential for the development of this compound as a therapeutic agent for the treatment of cancer.
Synthesis Methods
The synthesis of 2-(4-imino-1(4H)-pyridinyl)-1-(4-iodo-3-nitrophenyl)ethanone hydrobromide involves the reaction of 4-iodo-3-nitrobenzaldehyde with 4-aminopyridine in the presence of acetic acid. The resulting product is then reacted with ethyl bromoacetate to form the final compound. This synthesis method has been optimized to produce high yields of the compound with good purity.
Scientific Research Applications
2-(4-imino-1(4H)-pyridinyl)-1-(4-iodo-3-nitrophenyl)ethanone hydrobromide has potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to induce apoptosis in cancer cells, which is a process of programmed cell death.
properties
IUPAC Name |
2-(4-iminopyridin-1-yl)-1-(4-iodo-3-nitrophenyl)ethanone;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10IN3O3.BrH/c14-11-2-1-9(7-12(11)17(19)20)13(18)8-16-5-3-10(15)4-6-16;/h1-7,15H,8H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTJXSENYCDNOTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)CN2C=CC(=N)C=C2)[N+](=O)[O-])I.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrIN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.